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Compound of Interest

Compound Name: YKAs3003

Cat. No.: B611888

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of YKAs3003, a potent inhibitor of Escherichia coli KAS 11l (ecKAS HI[1].
This guide is intended for researchers, scientists, and drug development professionals.

Compound Data

A summary of the key quantitative data for YKAs3003 is presented in the table below.
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Property Value Reference
4-Cyclohexyliminomethyl-

IUPAC Name _ [2]
benzene-1,3-diol

CAS Number 329180-48-5 [1]I2]

Molecular Formula C13H17NO2 [11[2]

Molecular Weight 219.28 g/mol [1112]

Appearance White to off-white solid powder  [2]

) >98% (or refer to the
Purity [2]

Certificate of Analysis)

Storage (Solid)

Short-term (days to weeks) at
0-4°C; Long-term (months to
years) at -20°C. Keep dry and
dark.

[2]

Storage (Solution)

Short-term (days to weeks) at
0-4°C; Long-term (months) at
-20°C. Aliquot to avoid freeze-

thaw cycles.

[2](3]

Experimental Protocol: Preparation of a 10 mM
YKAs3003 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of YKAs3003 in DMSO. It is

crucial to use high-purity reagents and sterile techniques to ensure the quality and stability of

the stock solution.

Materials:

o YKAs3003 solid powder

e Dimethyl sulfoxide (DMSO), anhydrous, 299.7% purity

o Sterile microcentrifuge tubes (1.5 mL or 2 mL)
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Sterile pipette tips

Analytical balance

Vortex mixer

Sonicator (optional)
Procedure:

o Equilibrate YKAs3003 to Room Temperature: Before opening, allow the vial of YKAs3003 to
equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
moisture, which could affect the compound's stability and mass[3].

e Calculate the Mass of YKAs3003: To prepare a 10 mM stock solution, the required mass of
YKAs3003 needs to be calculated using the following formula[3][4]:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 0.010 mol/L x 0.001 L x 219.28 g/mol x 1000 mg/g = 2.19 mg

o Weigh YKAs3003: Carefully weigh the calculated amount of YKAs3003 on an analytical
balance. Transfer the weighed powder into a sterile microcentrifuge tube.

» Dissolution: Add the appropriate volume of DMSO to the microcentrifuge tube containing the
YKAs3003 powder. For a 10 mM solution, if you weighed 2.19 mg of YKAs3003, you would
add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to
dissolve the compound[3]. Visually inspect the solution to ensure that all the solid has
dissolved. If particulates are still visible, brief sonication may be used to aid dissolution[3].

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL) in
sterile microcentrifuge tubes[3].
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o Labeling: Clearly label each aliquot with the compound name (YKAs3003), concentration (10
mM), solvent (DMSO), and the date of preparation.

o Storage: Store the aliquots at -20°C for long-term storage[2]. For short-term use, aliquots
can be stored at 4°C for a few days to a week[2]. Protect from light.

Visualizations

Diagram of the YKAs3003 Stock Solution Preparation Workflow:
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Caption: Workflow for the preparation of YKAs3003 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
YKAs3003 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611888#how-to-prepare-ykas3003-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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